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Compound of Interest

Compound Name: Abediterol

cat. No.: B1664762

Abediterol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Abediterol is a potent and selective long-acting beta-2 adrenergic receptor (2-AR) agonist
that has been investigated for the once-daily treatment of asthma and chronic obstructive
pulmonary disease (COPD). This document provides an in-depth technical overview of
Abediterol's chemical structure, physicochemical properties, mechanism of action, synthesis,
and analytical methodologies. Detailed experimental protocols and a visual representation of its
signaling pathway are included to support further research and development efforts.

Chemical Structure and Properties

Abediterol is chemically described as 5-[(1R)-2-[[6-(2,2-difluoro-2-
phenylethoxy)hexyl]amino]-1-hydroxyethyl]-8-hydroxyquinolin-2(1H)-one.[1] Its structure
features a chiral center, with the (R)-enantiomer being the active form.

Table 1: Chemical Identifiers and Physicochemical Properties of Abediterol
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Property Value Reference/Method

5-[(1R)-2-[[6-(2,2-difluoro-2-
henylethoxy)hexyllamino]-1-

IUPAC Name pheny Vhexyl : [1]
hydroxyethyl]-8-

hydroxyquinolin-2(1H)-one

CAS Number 915133-65-2 [1]
Molecular Formula C25H30F2N204 [2]
Molar Mass 460.522 g/mol [2]

C1=CC=C(C=C1)C(COCCCC

SMILES Strin
g CCNC--INVALID-LINK--O)(F)F

XLogP3-AA 3.1 Computed
Hydrogen Bond Donors 4 Computed
Hydrogen Bond Acceptors 6 Computed
Physical Description Information not available -
Melting Point Information not available -
Water Solubility Information not available -
pKa Information not available -

Mechanism of Action and Signaling Pathway

Abediterol is a selective agonist for the 32-adrenergic receptor, a member of the G protein-
coupled receptor (GPCR) family. Its therapeutic effect, primarily bronchodilation, is mediated
through a well-defined signaling cascade.

Upon binding to the B2-AR on the surface of airway smooth muscle cells, Abediterol induces a
conformational change in the receptor. This leads to the activation of the associated
heterotrimeric Gs protein. The activated Gs protein, in turn, stimulates adenylyl cyclase, an
enzyme that catalyzes the conversion of adenosine triphosphate (ATP) to cyclic adenosine
monophosphate (CAMP). The subsequent increase in intracellular cAMP levels activates
Protein Kinase A (PKA). PKA then phosphorylates various downstream targets, ultimately
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leading to a decrease in intracellular calcium concentrations and the relaxation of airway
smooth muscle, resulting in bronchodilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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